Cas no 57468-45-8 (undecahelicene)

undecahelicene structure
undecahelicene structure
Product Name:undecahelicene
CAS No:57468-45-8
MF:C46H26
MW:578.698651790619
CID:1604618
PubChem ID:143469
Update Time:2025-04-21

undecahelicene Chemical and Physical Properties

Names and Identifiers

    • undecahelicene
    • Bisbenzo(5,6)phenanthro(3,4-c:4',3'-g)phenanthrene
    • Bisbenzo[5,6]phenanthro[3,4-c:4',3'-g]phenanthrene
    • 57468-45-8
    • DTXSID00206080
    • Inchi: 1S/C46H26/c1-3-7-37-27(5-1)9-11-29-13-15-31-17-19-33-21-23-35-25-26-36-24-22-34-20-18-32-16-14-30-12-10-28-6-2-4-8-38(28)40(30)42(32)44(34)46(36)45(35)43(33)41(31)39(29)37/h1-26H
    • InChI Key: BWVBAFLXLKBSEB-UHFFFAOYSA-N
    • SMILES: C12C(C=CC3=CC=C4C=CC5C=CC6C=CC=CC=6C=5C4=C13)=CC=C1C=CC3=CC=C4C=CC5C=CC6C=CC=CC=6C=5C4=C3C=21

Computed Properties

  • Exact Mass: 578.20358
  • Monoisotopic Mass: 578.203450829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 0
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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